6-bromo-8-fluoroquinolin-3-ol
Description
6-bromo-8-fluoroquinolin-3-ol is a chemical compound with the CAS Number: 1695875-44-5 . It has a molecular weight of 242.05 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H5BrFNO/c10-6-1-5-2-7 (13)4-12-9 (5)8 (11)3-6/h1-4,13H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Mechanism of Action
While the specific mechanism of action for 6-bromo-8-fluoroquinolin-3-ol is not available, fluoroquinolones, in general, interact with two bacterial targets, DNA gyrase and topoisomerase IV, both of which are involved in DNA replication . They form complexes with these enzymes and DNA, blocking the movement of the DNA-replication fork and thereby inhibiting DNA replication .
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-8-fluoroquinolin-3-ol involves the bromination of 8-fluoroquinolin-3-ol followed by a substitution reaction with sodium bromide.", "Starting Materials": [ "8-fluoroquinolin-3-ol", "Bromine", "Sodium hydroxide", "Sodium bromide", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 8-fluoroquinolin-3-ol in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution until the pH reaches 7-8.", "Step 3: Extract the product with ethyl acetate and wash with water.", "Step 4: Dry the organic layer with anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain 6-bromo-8-fluoroquinolin-3-ol as a yellow solid.", "Step 6: Dissolve 6-bromo-8-fluoroquinolin-3-ol in a mixture of acetic acid and water.", "Step 7: Add sodium bromide and hydrogen peroxide to the solution and heat at 80°C for 2 hours.", "Step 8: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 9: Wash the organic layer with water and dry with anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain the final product, 6-bromo-8-fluoroquinolin-3-ol." ] } | |
| 1695875-44-5 | |
Molecular Formula |
C9H5BrFNO |
Molecular Weight |
242.04 g/mol |
IUPAC Name |
6-bromo-8-fluoroquinolin-3-ol |
InChI |
InChI=1S/C9H5BrFNO/c10-6-1-5-2-7(13)4-12-9(5)8(11)3-6/h1-4,13H |
InChI Key |
WAPRDYRCXXSGRF-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C=C(C=NC2=C(C=C1Br)F)O |
Purity |
95 |
Origin of Product |
United States |
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